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Introduction

CP 376395 is a potent, selective, and brain-penetrable antagonist of the Corticotropin-
Releasing Factor Receptor 1 (CRF1).[1] The CRF system plays a crucial role in mediating the
body's response to stress, and dysregulation of this system has been implicated in various
psychiatric disorders, including anxiety and depression. As a CRF1 antagonist, CP 376395
holds therapeutic potential for the treatment of these stress-related conditions. These
application notes provide a summary of the reported effects of CP 376395 on rodent behavior,
along with detailed protocols for relevant behavioral assays.

Mechanism of Action

CP 376395 acts as a non-peptide allosteric antagonist of the CRF1 receptor.[2] It binds to a site
within the transmembrane domain of the receptor, distinct from the orthosteric binding site for
the endogenous CRF peptide.[3] This allosteric modulation prevents the conformational
changes required for receptor activation and subsequent G-protein coupling. The CRF1
receptor is known to couple to various G-proteins, including Gs, Gi, Go, Gq, and Gz, leading to
the activation of downstream signaling cascades such as the adenylyl cyclase and
phospholipase C pathways. By blocking these initial steps, CP 376395 effectively dampens the
cellular response to CRF.
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Signaling Pathway of CRF1 Receptor Activation and
Inhibition by CP 376395
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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